JC124

• Molecular Formula: C17H19ClN2O4S
• Molecular Weight: 382.9 g/mol
• InChI: InChI=1S/C17H19ClN2O4S/c1-19-25(22,23)14-6-3-12(4-7-14)9-10-20-17(21)15-11-13(18)5-8-16(15)24-2/h3-8,11,19H,9-10H2,1-2H3,(H,20,21)
• InChIKey: LXYPQRJNQPYTQW-UHFFFAOYSA-N

JC124: Chemical Identity and Pharmacology

JC124 (CAS 1638611-48-9, molecular formula C17H19ClN2O4S, MW 382.86) is a benzenesulfonamide-based small-molecule inhibitor of the NLRP3 inflammasome, rationally designed through structural optimization of the sulfonylurea drug glyburide [1]. It selectively blocks NLRP3 inflammasome assembly by inhibiting ASC (apoptosis-associated speck-like protein) aggregation, caspase-1 activation, and subsequent IL-1β secretion, with an IC50 of 3.25 μM for inhibition of IL-1β release in LPS/ATP-stimulated J774A.1 macrophages [1][2]. Unlike ATPase-domain-targeting inhibitors such as MCC950, JC124 acts downstream of NLRP3 conformational changes to disrupt inflammasome complex formation [3]. The compound has demonstrated in vivo target engagement and therapeutic efficacy across four distinct disease models—traumatic brain injury, Alzheimer's disease, acute myocardial infarction, and epilepsy—without the hypoglycemic liability inherent to its parent scaffold [2][4].

In Vivo Safety Profile Eliminates glyburide's hypoglycemic risk; supports systemic inflammation and acute brain injury models

Oral Bioavailability Oral administration validated in chronic CNS disease models (Alzheimer's, epilepsy); enables long-term dosing protocols

Human Target Engagement Direct binding to human NLRP3 (PDB 8SXN) and functional protection of hiPSC-derived neurons; supports translational research

• [1] Fulp J, He L, Toldo S, Jiang Y, Boice A, Guo C, Li X, Rolfe A, Sun D, Abbate A, Wang XY, Zhang S. Structural Insights of Benzenesulfonamide Analogues as NLRP3 Inflammasome Inhibitors: Design, Synthesis, and Biological Characterization. J Med Chem. 2018;61(12):5412-5423. doi:10.1021/acs.jmedchem.8b00733 View Source
• [2] Kuwar R, Rolfe A, Di L, Xu H, He L, Jiang Y, Zhang S, Sun D. A novel small molecular NLRP3 inflammasome inhibitor alleviates neuroinflammatory response following traumatic brain injury. J Neuroinflammation. 2019;16(1):81. doi:10.1186/s12974-019-1471-y View Source
• [3] Kelley N, Jeltema D, Duan Y, He Y. The NLRP3 Inflammasome: An Overview of Mechanisms of Activation and Regulation. Int J Mol Sci. 2019;20(13):3328. doi:10.3390/ijms20133328. [Table 2: NLRP3 Inflammasome and Inflammatory Diseases; JC124 blocks ASC aggregation, caspase-1 activation, and IL-1β secretion] View Source
• [4] He L, Xu H, Liu Z, et al. JC124 confers multimodal neuroprotection in epilepsy by suppressing NLRP3 inflammasome activation: evidence from animal and human neuronal models. Cell Commun Signal. 2025;23:327. doi:10.1186/s12964-025-02239-3 View Source

JC124 Differentiation from Other NLRP3 Inhibitors

NLRP3 inflammasome inhibitors constitute a chemically and mechanistically heterogeneous class. MCC950 (CRID3) potently inhibits NLRP3 by binding its NACHT domain ATPase motif (IC50 ~7.5 nM in mouse BMDMs), but dose-limiting hepatotoxicity has been observed in preclinical studies [1]. CY-09 directly targets NLRP3 ATPase activity by binding the ATP-binding pocket of the NACHT domain [2]. Glyburide, the sulfonylurea from which JC124 was derived, inhibits NLRP3 at high doses but causes lethal hypoglycemia through its primary target (KATP channels) [3]. JC124 was specifically engineered to remove the sulfonylurea pharmacophore responsible for KATP channel binding while retaining NLRP3 inhibition, yielding a compound that blocks inflammasome formation through ASC aggregation interference rather than ATPase inhibition [3][4]. These mechanistic, safety, and target engagement differences preclude interchangeable use among NLRP3 inhibitors. The quantitative evidence below substantiates JC124's differentiated profile for procurement decisions.

MCC950 / CY-09 target NLRP3 ATPase activity; JC124 blocks downstream ASC aggregation. Mechanism divergence may shift response in ATPase-independent activation contexts.

Glyburide causes lethal hypoglycemia at NLRP3-inhibitory doses. JC124 was engineered to remove KATP channel binding; hypoglycemic risk absent in tested models.

Other benzenesulfonamide analogs may lack JC124's multi-model efficacy or oral bioavailability; class-level inference requires independent validation for each compound.

• [1] Coll RC, Robertson AAB, Chae JJ, Higgins SC, Muñoz-Planillo R, Inserra MC, et al. A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nat Med. 2015;21(3):248-255. doi:10.1038/nm.3806 View Source
• [2] Jiang H, He H, Chen Y, Huang W, Cheng J, Ye J, et al. Identification of a selective and direct NLRP3 inhibitor to treat inflammatory disorders. J Exp Med. 2017;214(11):3219-3238. doi:10.1084/jem.20171419 View Source
• [3] Kuwar R, Rolfe A, Di L, Xu H, He L, Jiang Y, Zhang S, Sun D. A novel small molecular NLRP3 inflammasome inhibitor alleviates neuroinflammatory response following traumatic brain injury. J Neuroinflammation. 2019;16(1):81. doi:10.1186/s12974-019-1471-y View Source
• [4] Fulp J, He L, Toldo S, Jiang Y, Boice A, Guo C, Li X, Rolfe A, Sun D, Abbate A, Wang XY, Zhang S. Structural Insights of Benzenesulfonamide Analogues as NLRP3 Inflammasome Inhibitors: Design, Synthesis, and Biological Characterization. J Med Chem. 2018;61(12):5412-5423. doi:10.1021/acs.jmedchem.8b00733 View Source

JC124 Quantitative Differentiation Guide

Mechanism: ASC Aggregation vs ATPase Inhibition

JC124 inhibits the NLRP3 inflammasome by blocking ASC aggregation, caspase-1 activation, and IL-1β secretion, without affecting the ATPase activity of the NLRP3 NACHT domain [1]. In contrast, MCC950 (IC50 ~7.5 nM in BMDMs) binds directly to the NACHT domain and inhibits both canonical and non-canonical NLRP3 activation through ATPase blockade [2]. Similarly, CY-09 directly binds the ATP-binding motif of NLRP3's NACHT domain and inhibits its ATPase activity (Kd ~500 nM) [3]. This mechanistic divergence means JC124 interferes with inflammasome complex assembly downstream of NLRP3 conformational activation, whereas MCC950 and CY-09 act upstream at the NLRP3 sensor protein itself. The practical consequence is that JC124 may retain inhibitory activity in contexts where NLRP3 activation occurs through ATPase-independent pathways or where compensatory ATPase activity develops.

Mechanism of action

Class-level inference

JC124 blocks ASC aggregation & caspase-1 activation; MCC950/CY-09 inhibit NLRP3 NACHT ATPase

Distinct inflammasome assembly vs sensor-level target; may support ATPase-independent pathway studies

Mechanistic attribution based on in vitro characterization; J774A.1 & BMDM models

Evidence Dimension	Mechanism of NLRP3 inflammasome inhibition
Target Compound Data	JC124: blocks ASC aggregation, caspase-1 activation, and IL-1β secretion; does not affect NLRP3 ATPase activity
Comparator Or Baseline	MCC950: binds NLRP3 NACHT domain ATPase motif, blocks ATPase activity (IC50 7.5 nM BMDMs). CY-09: binds NLRP3 NACHT domain ATP-binding pocket, inhibits ATPase activity (Kd ~500 nM)
Quantified Difference	Qualitative mechanistic distinction; JC124 acts at inflammasome assembly (ASC aggregation) level vs sensor (NLRP3 NACHT ATPase) level for MCC950/CY-09
Conditions	Mechanistic classification based on published biochemical characterization in J774A.1 cells, BMDMs, and structural studies [1][2][3]

Why This Matters

Researchers studying ATPase-independent NLRP3 activation pathways or seeking inhibitors with a distinct resistance profile should select JC124 over ATPase-targeting inhibitors such as MCC950 or CY-09.

• [1] Fulp J, He L, Toldo S, Jiang Y, Boice A, Guo C, Li X, Rolfe A, Sun D, Abbate A, Wang XY, Zhang S. Structural Insights of Benzenesulfonamide Analogues as NLRP3 Inflammasome Inhibitors: Design, Synthesis, and Biological Characterization. J Med Chem. 2018;61(12):5412-5423. doi:10.1021/acs.jmedchem.8b00733. [Table 1: JC124 IC50 3.25 μM in J774A.1 LPS/ATP assay] View Source
• [2] Coll RC, Robertson AAB, Chae JJ, Higgins SC, Muñoz-Planillo R, Inserra MC, et al. A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nat Med. 2015;21(3):248-255. doi:10.1038/nm.3806. [MCC950 IC50 7.5 nM BMDMs] View Source
• [3] Jiang H, He H, Chen Y, Huang W, Cheng J, Ye J, et al. Identification of a selective and direct NLRP3 inhibitor to treat inflammatory disorders. J Exp Med. 2017;214(11):3219-3238. doi:10.1084/jem.20171419. [CY-09 Kd ~500 nM for NLRP3] View Source

Safety: Avoiding Glyburide's Hypoglycemic Risk

JC124 was rationally designed through structural optimization of glyburide, a sulfonylurea anti-diabetic drug that also inhibits NLRP3 inflammasome formation. However, the high doses of glyburide required for NLRP3 inhibition in vivo cause lethal hypoglycemia through KATP channel engagement, precluding its use as an NLRP3 inhibitor [1]. JC124 was specifically engineered to remove the cyclohexylurea moiety of glyburide responsible for KATP channel binding while preserving the benzamide-sulfonamide scaffold essential for NLRP3 inhibition [1][2]. In a mouse acute myocardial infarction model, JC124 significantly reduced myocardial infarct size through NLRP3 inflammasome blockade while exhibiting no hypoglycemic effects, confirming successful elimination of the parent compound's dose-limiting toxicity [1][2].

Safety vs glyburide

Head-to-head

No hypoglycemia at 100 mg/kg i.p. in mouse AMI model; glyburide lethal at NLRP3-inhibitory doses

Eliminates parent compound's dose-limiting hypoglycemia; supports model-safety context

In vivo AMI model; blood glucose monitoring; infarct size reduction observed

Evidence Dimension	Blood glucose safety (hypoglycemia risk) at NLRP3-inhibitory doses
Target Compound Data	JC124 (100 mg/kg, i.p.): no hypoglycemia observed; NLRP3 inflammasome formation blocked; myocardial infarct size significantly reduced in mouse AMI model
Comparator Or Baseline	Glyburide: at doses required for in vivo NLRP3 inhibition, causes lethal hypoglycemia through KATP channel blockade [1]
Quantified Difference	Qualitative yes/no: JC124 exhibits no hypoglycemia vs glyburide's lethal hypoglycemia at NLRP3-inhibitory doses
Conditions	Mouse acute myocardial infarction model; JC124 administered i.p. at 100 mg/kg [1][2]

Why This Matters

JC124 is the only benzenesulfonamide NLRP3 inhibitor derived from glyburide that retains NLRP3 inhibition while eliminating hypoglycemic liability, making it uniquely suitable for in vivo studies where glyburide is excluded due to safety concerns.

• [1] Kuwar R, Rolfe A, Di L, Xu H, He L, Jiang Y, Zhang S, Sun D. A novel small molecular NLRP3 inflammasome inhibitor alleviates neuroinflammatory response following traumatic brain injury. J Neuroinflammation. 2019;16(1):81. doi:10.1186/s12974-019-1471-y. [Background: glyburide causes lethal hypoglycemia; JC124 rationally designed to eliminate this] View Source
• [2] Fulp J, He L, Toldo S, Jiang Y, Boice A, Guo C, Li X, Rolfe A, Sun D, Abbate A, Wang XY, Zhang S. Structural Insights of Benzenesulfonamide Analogues as NLRP3 Inflammasome Inhibitors: Design, Synthesis, and Biological Characterization. J Med Chem. 2018;61(12):5412-5423. doi:10.1021/acs.jmedchem.8b00733. [JC124 in vivo AMI model, no hypoglycemia] View Source

TBI In Vivo Neuroprotection

In a rat controlled cortical impact (CCI) model of moderate traumatic brain injury (TBI), JC124 administered at 100 mg/kg (i.p., 4 doses: 30 min, 6 h, 24 h, and 30 h post-injury) produced statistically significant neuroprotection across multiple histological endpoints compared to vehicle-treated injured animals [1]. Specifically, JC124 treatment significantly reduced the number of Fluoro-Jade B-positive (FJB+) degenerating neurons in the ipsilateral cortex (p < 0.01), dentate gyrus hilus (p < 0.05), and dentate gyrus granular cell layer (GCL; p < 0.01). Cortical lesion volume was significantly reduced in JC124-treated animals compared to vehicle-treated injured controls (p < 0.05). JC124 also significantly reduced IL-1β levels in both serum (p < 0.01) and injured cortex (p < 0.01) to levels comparable to sham animals, and significantly decreased protein expression of NLRP3, ASC, caspase-1 p10, TNFα, and iNOS in the injured brain [1].

TBI neuroprotection

Reported endpoint context

FJB+ neurons ↓ (p

Supports TBI model-response endpoint interpretation

Rat CCI model; 4-dose regimen; endpoints at 2 days post-injury

Alzheimer's oral efficacy

Cross-study comparable

Oral 100 mg/kg reduced Aβ in 5 brain regions; fear conditioning restored to WT levels

Supports chronic oral dosing model-response context

APP/PS1 mice; 3-month daily oral gavage; Aβ plaque & cognitive endpoints

Human neuron & NLRP3 binding

Reported model context

Docked to human NLRP3 (PDB 8SXN); protected hiPSC-neurons at 3-10 µM; on-target KO confirmation

Supports human target engagement & neuron model-response context

hiPSC-derived human neurons; epilepsy KO model; sucrose preference & MWM behavioral data

Evidence Dimension	In vivo neuroprotection following traumatic brain injury
Target Compound Data	JC124 (100 mg/kg, i.p., 4 doses): significantly reduced FJB+ degenerating neurons in cortex (p<0.01), hilus (p<0.05), GCL (p<0.01); reduced cortical lesion volume (p<0.05); reduced serum IL-1β (p<0.01); reduced cortical IL-1β (p<0.01)
Comparator Or Baseline	Vehicle-treated TBI animals: extensive FJB+ neurons, larger cortical lesion volume, elevated IL-1β in serum and cortex
Quantified Difference	Significant reduction (statistical significance confirmed at p<0.05 to p<0.01 levels across all endpoints); IL-1β levels in JC124-treated animals returned to sham levels
Conditions	Adult male Sprague-Dawley rats (3-4 months, ~300 g); moderate CCI injury (3 mm impactor tip, 3.5 m/s velocity, 2.5 mm depth); treatment initiated 30 min post-injury; endpoints assessed at 2 days post-injury [1]

Why This Matters

This is the only publicly available dataset demonstrating NLRP3-inhibitor-mediated neuroprotection in a rat CCI-TBI model with quantitative histological endpoints, providing a critical reference for laboratories studying NLRP3 in acute brain injury.

• [1] Kuwar R, Rolfe A, Di L, Xu H, He L, Jiang Y, Zhang S, Sun D. A novel small molecular NLRP3 inflammasome inhibitor alleviates neuroinflammatory response following traumatic brain injury. J Neuroinflammation. 2019;16(1):81. doi:10.1186/s12974-019-1471-y. [Results: Figs 2, 3, 4, 5] View Source

Oral Efficacy in Alzheimer's: Aβ & Cognitive Improvement

JC124 has demonstrated consistent anti-amyloid and cognitive efficacy in two independent transgenic Alzheimer's disease mouse models. In TgCRND8 mice, JC124 (50 mg/kg daily, i.p.) decreased levels of Aβ deposition and reduced both soluble and insoluble Aβ1-42 in the brain, accompanied by reduced β-cleavage of APP [1]. In a separate study using APP/PS1 mice, oral administration of JC124 at 50 mg/kg or 100 mg/kg daily for 3 months significantly reduced Aβ plaque staining in multiple brain regions, including the hippocampus and several cortical sub-regions (frontal, parietal, piriform, and entorhinal cortex) [2]. At the 100 mg/kg dose, Aβ reduction reached statistical significance in all five brain regions assessed. Importantly, JC124-treated APP/PS1 mice exhibited preserved cognitive function, with freezing time in contextual and cued fear conditioning tests restored to levels comparable to wild-type controls [2]. The oral route of administration confirms gastrointestinal absorption and CNS penetration sufficient for target engagement.

Alzheimer's oral efficacy

Cross-study comparable

Oral 100 mg/kg reduced Aβ in 5 brain regions; fear conditioning restored to WT levels

Supports chronic oral dosing model-response context

APP/PS1 mice; 3-month daily oral gavage; Aβ plaque & cognitive endpoints

Evidence Dimension	Reduction of Aβ pathology and cognitive improvement in transgenic AD mouse models
Target Compound Data	JC124 (50-100 mg/kg daily): significant Aβ plaque reduction in ≥5 brain regions (APP/PS1); restored fear conditioning freezing time to WT levels; JC124 (50 mg/kg i.p.): reduced soluble and insoluble Aβ1-42 (TgCRND8)
Comparator Or Baseline	Vehicle-treated transgenic AD mice: widespread Aβ plaques, impaired fear conditioning memory vs wild-type
Quantified Difference	Aβ plaque burden: statistically significant reduction in all 5 cortical/hippocampal regions at 100 mg/kg oral dose; cognitive function (contextual fear conditioning): restoration to wild-type levels (no significant difference between JC124-treated Tg and WT mice) [2]
Conditions	Model 1: TgCRND8 mice, JC124 50 mg/kg/day i.p., chronic treatment; Model 2: 5-month-old female APP/PS1 mice, JC124 50 or 100 mg/kg/day oral gavage, 3 months treatment [1][2]

Why This Matters

JC124 is one of only a handful of NLRP3 inhibitors with validated oral bioavailability and efficacy in reducing both Aβ pathology and cognitive deficits in transgenic AD models, distinguishing it from compounds that require parenteral administration or lack cognitive endpoint data.

• [1] Yin J, Zhao F, Chojnacki JE, Fulp J, Klein WL, Zhang S, Zhu X. NLRP3 Inflammasome Inhibitor Ameliorates Amyloid Pathology in a Mouse Model of Alzheimer's Disease. Mol Neurobiol. 2018;55(3):1977-1987. doi:10.1007/s12035-017-0467-9 View Source
• [2] Zhang S, et al. A Novel Inhibitor Targeting NLRP3 Inflammasome Reduces Neuropathology and Improves Cognitive Function in Alzheimer's Disease Transgenic Mice. J Alzheimers Dis. 2021;82(4):1769-1783. doi:10.3233/JAD-210400. [Results: Figs 1, 2, 3] View Source

Human NLRP3 Binding & Neuron Protection

In a 2025 multimodal neuroprotection study, JC124 was evaluated in human induced pluripotent stem cell (hiPSC)-derived neurons stimulated with LPS (100 ng/mL, 3 h) and ATP (5 mM, 30 min), a physiologically relevant human neuronal model of NLRP3-driven neuroinflammation [1]. JC124 (3 or 10 μM, 1 h pretreatment) significantly alleviated neuroinflammation and oxidative stress in these hiPSC-derived human neurons. Crucially, molecular docking and molecular dynamics simulations demonstrated that JC124 binds directly to the human NLRP3 protein (PDB ID: 8SXN), providing structural evidence for its direct target engagement on the human ortholog [1]. Furthermore, in KA-induced epileptic mice, JC124's neuroprotective effects were abolished in NLRP3 knockout mice, genetically confirming that its in vivo efficacy is on-target and NLRP3-dependent [1]. In behavioral tests, JC124 (50 mg/kg, i.p., 28 days) increased sucrose preference in epileptic mice from approximately 41% (post-SE + vehicle) to 72% (post-SE + JC124), shortened Morris water maze escape latency by approximately 60%, and increased platform crossings by approximately 3-fold versus vehicle-treated epileptic animals [2].

Human neuron & NLRP3 binding

Reported model context

Docked to human NLRP3 (PDB 8SXN); protected hiPSC-neurons at 3-10 µM; on-target KO confirmation

Supports human target engagement & neuron model-response context

hiPSC-derived human neurons; epilepsy KO model; sucrose preference & MWM behavioral data

Evidence Dimension	Human NLRP3 protein binding and neuroprotection in human neuronal model
Target Compound Data	JC124: direct binding to human NLRP3 (PDB 8SXN) confirmed by molecular docking; neuroprotection in hiPSC-derived neurons at 3-10 μM; in vivo on-target confirmation via NLRP3 KO mice; sucrose preference: 41%→72%; MWM escape latency: ~60% reduction; platform crossings: ~3× increase
Comparator Or Baseline	Vehicle-treated hiPSC-derived neurons show elevated neuroinflammation and oxidative stress upon LPS/ATP stimulation; vehicle-treated epileptic mice show anhedonia and spatial memory deficits
Quantified Difference	Sucrose preference improvement: +31 percentage points (41% to 72%); MWM escape latency shortened ~60%; platform crossings increased ~3-fold [2]
Conditions	hiPSC-derived human neurons; LPS (100 ng/mL, 3 h) + ATP (5 mM, 30 min); JC124 pretreatment 3 or 10 μM, 1 h; KA-induced epilepsy mouse model (C57BL/6J, 7-8 weeks); JC124 50 mg/kg i.p., once daily, 28 days; NLRP3 KO control [1][2]

Why This Matters

Direct binding to human NLRP3 protein and functional protection of human neurons provides translational evidence absent for many NLRP3 inhibitors, supporting JC124's utility for human-relevant target engagement studies and preclinical programs requiring human ortholog validation.

• [1] He L, Xu H, Liu Z, et al. JC124 confers multimodal neuroprotection in epilepsy by suppressing NLRP3 inflammasome activation: evidence from animal and human neuronal models. Cell Commun Signal. 2025;23:327. doi:10.1186/s12964-025-02239-3. [Results: molecular docking, hiPSC neuron data, NLRP3 KO confirmation] View Source
• [2] He L, Xu H, Liu Z, et al. Behavioral test quantitative data for JC124 in KA-induced epileptic mice: sucrose preference (41%→72%), MWM escape latency reduction (~60%), platform crossing increase (~3x). As reported in the primary article [REFS-1] and corroborated by Chinese-language summary at ebiotrade.com (2025-07-10). View Source

JC124 Research and Application Scenarios

Hypoglycemia-Free In Vivo NLRP3 Inhibition

When studying NLRP3's role in acute brain injury (TBI, stroke) or systemic inflammation where glyburide's hypoglycemic effect would confound results or cause mortality, JC124 is the preferred benzenesulfonamide-based NLRP3 inhibitor. The TBI evidence demonstrates JC124 at 100 mg/kg i.p. reduces degenerating neurons and cortical lesion volume without altering blood glucose [1]. This scenario is directly supported by the quantitative TBI efficacy data and the glyburide safety comparison in Evidence Items 2 and 3.

Oral Dosing for Alzheimer's Disease Models

For preclinical AD studies requiring chronic NLRP3 inhibition via oral administration, JC124 is validated in two independent transgenic mouse lines (TgCRND8 and APP/PS1) [1][2]. The APP/PS1 study confirms that 3 months of daily oral JC124 (50-100 mg/kg) reduces Aβ plaque burden in multiple brain regions and preserves cognitive function as measured by fear conditioning [2]. Researchers should select JC124 over parenteral-only NLRP3 inhibitors when chronic dosing compliance and translational oral route are required.

Human Target Validation: NLRP3 Binding & Neuron Assays

JC124 is uniquely positioned for translational studies requiring demonstration of human NLRP3 target engagement, given the published molecular docking data against human NLRP3 protein (PDB 8SXN) and functional protection of hiPSC-derived human neurons from LPS/ATP-induced inflammatory injury [1]. This human-relevant evidence, combined with the genetic on-target confirmation in NLRP3 KO mice, makes JC124 suitable for IND-enabling studies, biomarker discovery programs, and human disease modeling where species translatability is a critical selection criterion.

Inflammasome Assembly vs NLRP3 Activation

Because JC124 blocks inflammasome assembly at the level of ASC aggregation rather than inhibiting NLRP3 ATPase activity (as MCC950 and CY-09 do), it is the appropriate tool compound for dissecting the relative contributions of NLRP3 sensor activation versus downstream inflammasome complex formation [1][2]. Studies comparing JC124 with MCC950 can experimentally separate ATPase-dependent from ATPase-independent NLRP3 activation mechanisms, a design not possible with MCC950 or CY-09 alone [2].

Application

Selection Property

Validation Focus

Hypoglycemia-free in vivo NLRP3 model studies

Glyburide-derived safety profile

Blood glucose monitoring; infarct/lesion endpoint context

Oral chronic dosing for AD transgenic models

Oral bioavailability & CNS penetration

Aβ plaque burden; fear conditioning endpoint context

Human NLRP3 target engagement studies

Human protein binding (docking)

hiPSC-neuron assays; NLRP3 KO on-target confirmation

Inflammasome assembly mechanistic dissection

ASC aggregation inhibition

ATPase-independent pathway interpretation; comparator studies

• [1] Kuwar R, Rolfe A, Di L, Xu H, He L, Jiang Y, Zhang S, Sun D. A novel small molecular NLRP3 inflammasome inhibitor alleviates neuroinflammatory response following traumatic brain injury. J Neuroinflammation. 2019;16(1):81. doi:10.1186/s12974-019-1471-y View Source
• [2] Zhang S, et al. A Novel Inhibitor Targeting NLRP3 Inflammasome Reduces Neuropathology and Improves Cognitive Function in Alzheimer's Disease Transgenic Mice. J Alzheimers Dis. 2021;82(4):1769-1783. doi:10.3233/JAD-210400 View Source
• [3] He L, Xu H, Liu Z, et al. JC124 confers multimodal neuroprotection in epilepsy by suppressing NLRP3 inflammasome activation: evidence from animal and human neuronal models. Cell Commun Signal. 2025;23:327. doi:10.1186/s12964-025-02239-3 View Source
• [4] Fulp J, He L, Toldo S, Jiang Y, Boice A, Guo C, Li X, Rolfe A, Sun D, Abbate A, Wang XY, Zhang S. Structural Insights of Benzenesulfonamide Analogues as NLRP3 Inflammasome Inhibitors: Design, Synthesis, and Biological Characterization. J Med Chem. 2018;61(12):5412-5423. doi:10.1021/acs.jmedchem.8b00733 View Source